6,7,8,9-Tetrachloro-1,4-dioxaspiro[4.4]nona-6,8-diene

• CAS No.: 2082-08-8
• Molecular Formula: C7H4Cl4O2
• Molecular Weight: 261.9 g/mol
• IUPAC Name: 6,7,8,9-tetrachloro-1,4-dioxaspiro[4.4]nona-6,8-diene
• InChI: InChI=1S/C7H4Cl4O2/c8-3-4(9)6(11)7(5(3)10)12-1-2-13-7/h1-2H2
• InChI Key: DXQQKKGWMVTLOJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(O1)C(=C(C(=C2Cl)Cl)Cl)Cl

Description

6,7,8,9-Tetrachloro-1,4-dioxaspiro[44]nona-6,8-diene is a synthetic organic compound with the molecular formula C7H4Cl4O2 It is characterized by its unique spiro structure, which includes a dioxaspiro ring system and four chlorine atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6,7,8,9-Tetrachloro-1,4-dioxaspiro[4.4]nona-6,8-diene typically involves the chlorination of precursor compounds under controlled conditions. One common method involves the reaction of a suitable dioxaspiro compound with chlorine gas in the presence of a catalyst. The reaction is carried out at a specific temperature and pressure to ensure the selective chlorination at the desired positions.

Industrial Production Methods

Industrial production of this compound may involve large-scale chlorination processes using advanced reactors and continuous flow systems. The use of efficient catalysts and optimized reaction conditions is crucial to achieve high yields and purity. The product is then purified through distillation or recrystallization techniques to obtain the desired compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

6,7,8,9-Tetrachloro-1,4-dioxaspiro[4.4]nona-6,8-diene undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted with other functional groups using appropriate reagents.

Oxidation Reactions: The compound can be oxidized to form different derivatives.

Reduction Reactions: Reduction of the compound can lead to the formation of less chlorinated derivatives.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydroxide or potassium hydroxide in an aqueous or alcoholic medium.

Oxidation: Strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various halogenated derivatives, while oxidation and reduction reactions can produce different oxygenated or dechlorinated compounds.

Scientific Research Applications

6,7,8,9-Tetrachloro-1,4-dioxaspiro[4.4]nona-6,8-diene has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 6,7,8,9-Tetrachloro-1,4-dioxaspiro[4.4]nona-6,8-diene involves its interaction with molecular targets and pathways within biological systems. The compound can bind to specific enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

1,6-Dioxaspiro[4.4]nonane: A related compound with a similar spiro structure but without the chlorine atoms.

1,4-Dioxaspiro[4.5]decane: Another spiro compound with a different ring size and substitution pattern.

Tetrachlorodioxane: A compound with a similar chlorinated dioxane structure but lacking the spiro configuration.

Uniqueness

6,7,8,9-Tetrachloro-1,4-dioxaspiro[4.4]nona-6,8-diene is unique due to its specific arrangement of chlorine atoms and the spiro ring system. This unique structure imparts distinct chemical and physical properties, making it valuable for specialized applications in research and industry.